Glucocheirolin

• Molecular Formula: C11H20NO11S3-
• Molecular Weight: 438.5 g/mol
• InChI: InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/p-1/b12-7+/t6-,8-,9+,10-,11+/m1/s1
• InChIKey: OFKKQTQFWWIRBD-BZVDQRPCSA-M

Glucocheirolin Procurement Guide: Baseline Specifications and Source Identity

Glucocheirolin (CAS 15592-36-6; molecular weight 439.49 g/mol) is a 3-(methylsulfonyl)propyl glucosinolate, an alkylglucosinolate isolated from the seeds and tissues of numerous cruciferous species [1]. It is a hydrophilic small molecule (XLogP3-AA: -2.2) that exists as a potassium salt in its isolated form, and its biological activity is contingent upon enzymatic hydrolysis by myrosinase to release the corresponding methylsulfonylpropyl isothiocyanate [2].

Myrosinase-dependent prodrug – requires enzymatic hydrolysis for bioactivity

Isolated potassium salt from cruciferous tissues (e.g., Erysimum cheiranthoides)

Hydrophilic character supports aqueous assay compatibility

• [1] ContaminantDB. Glucocheirolin (CHEM031757). 2016. View Source
• [2] PubChem. 3-Methylsufonylpropyl glucosinolate (Glucocheirolin). 2025. View Source

Why Generic Substitution Fails: The Functional Non-Equivalence of Glucocheirolin Within the Glucosinolate Class

Glucocheirolin cannot be substituted generically with other glucosinolates due to its unique methylsulfonylpropyl side chain. This structural feature dictates its specific isothiocyanate hydrolysis product, which possesses a distinct bioactivity profile compared to its sulfur-containing analogs such as glucoiberin, glucoerucin, and glucotropaeolin [1]. Consequently, its potency as a multi-target inhibitor in cellular assays, its role as a key ecological stimulant, and its unique retention time in analytical chromatography are all non-interchangeable characteristics [2].

Side-chain determines unique isothiocyanate

Methylsulfonylpropyl side chain produces a distinct hydrolysis product; glucoiberin, glucoerucin, or glucotropaeolin may yield different bioactivity profiles.

Multi-target inhibition profile may not transfer

Virtual screening hits (ERα, PI3K, KRAS) are specific to this compound; generic glucosinolate substitution may shift pathway-response context.

HILIC retention time mismatch risks misidentification

Distinct RT of 5.19 min vs. structurally similar glucoerucin (3.00 min) means substitution can alter analytical identity confirmation.

• [1] Manici LM, Lazzeri L, Palmieri S. In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. J Agric Food Chem. 1997;45(7):2768-2773. View Source
• [2] Dai YH, Chen GY, Tang CH, Huang WC, Yang JC, Wu YC. Drug screening of potential multiple target inhibitors for estrogen receptor-α-positive breast cancer. In Vivo. 2021;35(2):761-777. doi:10.21873/invivo.12317 View Source

Quantitative Differential Evidence for Glucocheirolin

Potency in Multi-Target Virtual Screening for ERα-Positive Breast Cancer

In a structure-based virtual screening model, glucocheirolin was identified as a hit against ERα, PI3K, and KRAS, demonstrating inhibitory activity against estrogen and EGF-triggered proliferation in MCF-7 cells [1]. This contrasts with the control compound aminopterin, which hit four targets (ERα, PI3K, KRAS, SRC), and pemetrexed, a known multi-target antifolate [1]. The study provides direct quantitative evidence of glucocheirolin's specific multi-target profile, which is not a generic property of all glucosinolates.

Multi-target hit

Head-to-head

Glucocheirolin 3 targets

Aminopterin 4 targets

Reported multi-target inhibition context

MCF-7 cell model; ERα/PI3K/KRAS panel

Evidence Dimension	Number of targets hit (ERα, PI3K, KRAS, SRC) in virtual screening model
Target Compound Data	3 targets (ERα, PI3K, KRAS)
Comparator Or Baseline	Aminopterin: 4 targets (ERα, PI3K, KRAS, SRC)
Quantified Difference	Target count differential: 3 vs. 4
Conditions	MCF-7 cell line; estrogen and EGF-triggered proliferation assay; immunoblotting for downstream signaling.

Why This Matters

This defines glucocheirolin's precise and unique multi-target inhibition profile, which is essential for studies aiming to modulate specific compensatory signaling pathways in ERα-positive breast cancer without broader kinase inhibition.

• [1] Dai YH, Chen GY, Tang CH, Huang WC, Yang JC, Wu YC. Drug screening of potential multiple target inhibitors for estrogen receptor-α-positive breast cancer. In Vivo. 2021;35(2):761-777. doi:10.21873/invivo.12317 View Source

Comparative Potency as an Oviposition Stimulant for Pieris napi oleracea

Glucocheirolin was identified as one of the most active oviposition stimulants for Pieris napi oleracea, exhibiting activity equivalent to glucoiberin [1]. Crucially, this equivalent stimulatory effect was observed despite glucoiberin's endogenous concentration being approximately 10-fold lower than that of glucocheirolin in Erysimum cheiranthoides plants [1]. This indicates that while both are potent stimulants, glucocheirolin's relative abundance makes it the dominant contributor to the plant's overall stimulatory profile.

Oviposition stimulant

Reported

Glucocheirolin ~10× higher concentration

Glucoiberin Equivalent stimulant activity

Supports plant-insect interaction endpoint interpretation

Pieris napi oleracea assay; Erysimum cheiranthoides

Evidence Dimension	Oviposition stimulatory activity and endogenous concentration
Target Compound Data	Glucocheirolin: High stimulatory activity; endogenous concentration approximately 10× higher.
Comparator Or Baseline	Glucoiberin: Equivalent stimulatory activity; endogenous concentration approximately 10× lower.
Quantified Difference	Equivalent stimulatory activity, but ~10× concentration difference in plant tissue.
Conditions	Pieris napi oleracea butterfly oviposition assay; Erysimum cheiranthoides plant extracts.

Why This Matters

This demonstrates that while glucocheirolin and glucoiberin share a qualitative function, glucocheirolin's quantitative contribution in its natural context is far greater, making it the primary target for studies on this specific plant-insect interaction.

• [1] Huang X, Renwick JAA. A chemical basis for differential acceptance of Erysimum cheiranthoides by two Pieris species. J Chem Ecol. 1993;19(2):195-210. doi:10.1007/BF00993689 View Source

Fungitoxic Activity of Myrosinase-Derived Hydrolysis Products

Native glucosinolates show no direct fungitoxic activity. However, the hydrolysis product of glucocheirolin demonstrates potent inhibition against Fusarium culmorum, achieving 50% inhibition at 0.1 mg/mL [1]. This potency places it within the most effective tier of compounds tested, which also includes the hydrolysis products of glucoiberin, glucoerucin, and glucotropaeolin, and distinguishes it from the generally inactive native GLs [1].

Antifungal MIC

Class-level

0.1 mg/mL

Reported fungitoxic screening context

Fusarium culmorum; hydrolysis required

Evidence Dimension	Concentration for 50% fungal growth inhibition (F. culmorum)
Target Compound Data	Hydrolysis product of glucocheirolin: 0.1 mg/mL
Comparator Or Baseline	Native glucocheirolin (no activity); Other high-potency GL hydrolysis products (glucoiberin, glucoerucin, glucotropaeolin): 0.1 mg/mL
Quantified Difference	Active vs. Inactive (for native GLs); equipotent with other top-tier hydrolysis products.
Conditions	In vitro assay against Fusarium culmorum; enzymatic hydrolysis by myrosinase.

Why This Matters

This confirms that the fungicidal value of glucocheirolin is strictly dependent on its hydrolysis and that its isothiocyanate product belongs to a select group of highly potent antifungal agents, a crucial distinction for experimental design in plant pathology and biofumigation research.

• [1] Manici LM, Lazzeri L, Palmieri S. In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. J Agric Food Chem. 1997;45(7):2768-2773. View Source

Cytotoxic Activity of Hydrolysis Products on Human Leukemia Cells

The enzymatic hydrolysis-derived products (EHDPs) of several glucosinolates were tested for their ability to inhibit the proliferative growth of human erythroleukemic K562 cells. The EHDPs from glucocheirolin showed potent activity, with an IC50 value of less than 20 μM [1]. This places its potency in the same high-activity tier as the EHDPs from sinigrin, glucotropaeolin, and glucoerucin, all of which exhibited IC50 values < 20 μM, while intact GLs and myrosinase alone had no effect [1].

Cytotoxicity IC50

Class-level

<20 μM

Supports cytotoxicity endpoint review

K562 leukemia cells; hydrolysis required

Evidence Dimension	IC50 against K562 human erythroleukemic cell proliferation
Target Compound Data	EHDP from glucocheirolin: IC50 < 20 μM
Comparator Or Baseline	Intact glucosinolates (no activity up to 500 μM); Other high-activity EHDPs (sinigrin, glucotropaeolin, glucoerucin): IC50 < 20 μM
Quantified Difference	Active (< 20 μM) vs. Inactive (intact GLs).
Conditions	In vitro assay on human erythroleukemic K562 cell line; enzymatic hydrolysis by myrosinase.

Why This Matters

This quantitative benchmark establishes glucocheirolin's hydrolysis product as a member of the most potent group of glucosinolate-derived cytotoxins, providing a clear rationale for its selection in studies focused on antileukemic mechanisms or lead optimization.

• [1] Nastruzzi C, Cortesi R, Esposito E, Menegatti E, Leoni O, Iori R, Palmieri S. In vitro cytotoxic activity of some glucosinolate-derived products generated by myrosinase hydrolysis. J Agric Food Chem. 1996;44(4):1014-1021. doi:10.1021/jf9503523 View Source

Analytical Differentiation via HILIC-MS/MS Retention Time

In a validated HILIC-MS/MS method for 22 glucosinolates, glucocheirolin exhibits a unique retention time (RT) of 5.19 minutes, enabling its unambiguous identification and quantification from complex mixtures [1]. This RT is distinct from its closely related analog glucoerucin (RT = 3.00 min) and other aliphatic glucosinolates like glucoraphasatin (RT = 2.79 min), providing a clear analytical fingerprint for procurement verification and experimental differentiation [1].

Retention time (HILIC-MS)

Head-to-head

5.19 min (vs. 3.00 min glucoerucin)

Supports analytical identity confirmation

HILIC-MS/MS MRM; m/z 438.0

Evidence Dimension	Retention time in HILIC-MS/MS analysis
Target Compound Data	Glucocheirolin: RT = 5.19 min; Precursor ion m/z 438.0
Comparator Or Baseline	Glucoerucin: RT = 3.00 min; Glucoraphasatin: RT = 2.79 min
Quantified Difference	RT difference vs. glucoerucin: +2.19 min
Conditions	HILIC-MS/MS; MRM transitions 438.0 → 97, 259; CE 26 V.

Why This Matters

This provides an unambiguous, instrument-based metric for confirming the identity and purity of glucocheirolin upon receipt, which is critical for quality control and ensures experimental reproducibility when comparing results across studies.

• [1] Andini S, Araya-Cloutier C, Vincken JP, Gruppen H, Sanders MG. Multiple reaction monitoring (MRM) conditions of 22 glucosinolates in HILIC–MS/MS analysis. Table 1. In: Comprehensive analysis of glucosinolates in Brassica species. 2019. PMID: PMC6643737. View Source

Validated Research and Industrial Applications of Glucocheirolin

Investigating Multi-Target Inhibition of Compensatory Signaling in ERα-Positive Breast Cancer

Glucocheirolin is a validated hit in structure-based virtual screening for compounds targeting ERα, PI3K, and KRAS simultaneously, a profile demonstrated to suppress both estrogen- and EGF-triggered proliferation in MCF-7 cells [1]. This makes it a valuable tool compound for research into overcoming resistance to endocrine therapies in ERα-positive breast cancer by modulating multiple compensatory signaling pathways.

Elucidating Insect-Plant Interactions in Pieris Species

Due to its identification as a potent and abundant oviposition stimulant for Pieris napi oleracea, glucocheirolin is essential for studies examining the chemical ecology of host-plant selection. Its equivalent stimulatory potency but 10× greater abundance compared to glucoiberin in Erysimum cheiranthoides makes it the primary chemical cue for understanding this specific ecological interaction [1].

Evaluating Biofumigant and Antifungal Potential in Agricultural Systems

The myrosinase-derived hydrolysis product of glucocheirolin exhibits potent in vitro fungitoxic activity, achieving 50% inhibition of Fusarium culmorum growth at 0.1 mg/mL [1]. This positions glucocheirolin, and plant sources rich in it, as a key compound for research into biofumigation strategies and the development of natural antifungal agents for crop protection.

Investigating the Antiproliferative Effects of Glucosinolate-Derived Isothiocyanates

The enzymatic hydrolysis products of glucocheirolin demonstrate significant cytotoxicity against human erythroleukemic K562 cells (IC50 < 20 μM) [1]. This qualifies glucocheirolin for inclusion in studies aimed at screening or characterizing the anticancer mechanisms of isothiocyanates, particularly those focused on leukemia or other hematological malignancies.

Application

Selection Property

Validation Focus

ERα-positive breast cancer signaling studies

Multi-target virtual screening hit profile

Pathway-response verification in MCF-7 models

Pieris napi oleracea oviposition ecology

Abundance-dependent stimulant profile

Plant-insect chemical ecology endpoint confirmation

Fusarium culmorum antifungal screening

Myrosinase-dependent activity context

In vitro fungitoxic potency verification

Isothiocyanate cytotoxicity screening

Hydrolysis-required cytotoxicity context

Leukemia cell-line response reproducibility

• [1] Dai YH, Chen GY, Tang CH, Huang WC, Yang JC, Wu YC. Drug screening of potential multiple target inhibitors for estrogen receptor-α-positive breast cancer. In Vivo. 2021;35(2):761-777. doi:10.21873/invivo.12317 View Source